Cas no 2169741-26-6 (ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate
• CAS No: 2169741-26-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6330065
• PubChem ID: 165783627
• Update Time: 2025-09-21

ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate
• 2169741-26-6
• EN300-1460614

• Inchi： 1S/C11H19NO2/c1-3-14-11(13)8-9(2)10-6-4-5-7-12-10/h8,10,12H,3-7H2,1-2H3/b9-8-
• InChI Key： HRRBRZUCYOIFEQ-HJWRWDBZSA-N
• SMILES： O(CC)C(/C=C(/C)\C1CCCCN1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate

Professional Introduction to Ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate (CAS No. 2169741-26-6)

Ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate, a compound with the chemical identifier CAS No. 2169741-26-6, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate consists of a piperidine ring linked to a butenoyl moiety, which is further esterified with ethanol. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and development. The presence of the (2Z)-configuration indicates a specific spatial arrangement of the double bond, which can influence its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their versatility and efficacy in modulating various biological processes. Ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate, with its unique structural features, has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and metabolic disorders.

One of the most compelling aspects of ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate is its ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that can effectively treat diseases without causing unintended side effects. Current research suggests that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

The synthesis of ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The process typically begins with the formation of the piperidine ring, followed by the introduction of the butenoyl group and subsequent esterification. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate with remarkable accuracy. These computational models have been instrumental in identifying optimal dosing regimens and predicting potential drug-drug interactions. By leveraging machine learning algorithms, scientists can now design more efficient experiments and accelerate the drug discovery process.

The potential therapeutic applications of ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate are vast and varied. Preliminary studies have indicated that this compound may have beneficial effects in managing conditions such as rheumatoid arthritis, where it could serve as an alternative or adjunct therapy to existing treatments. Additionally, its structural similarity to known anti-inflammatory agents suggests that it might be effective in modulating immune responses without compromising overall immune function.

In conclusion, ethyl (2Z)-3-(piperidin-2-yl)but-2-enoate represents a promising compound with significant potential in the field of pharmaceutical research. Its unique structural features, coupled with its demonstrated interactions with key biological targets, make it an attractive candidate for further investigation. As our understanding of biochemical pathways continues to evolve, compounds like ethyl (2Z)-3-(piperidin-2-yllut-butane 0-enoate will play an increasingly important role in developing innovative therapies for a wide range of diseases.